Cas no 1807090-17-0 (2-Chloro-3-(difluoromethyl)-4-methylpyridine-6-methanol)

• Product Name: 2-Chloro-3-(difluoromethyl)-4-methylpyridine-6-methanol
• CAS No: 1807090-17-0
• MF: C₈H₈ClF₂NO
• MW: 207.605028152466
• CID: 4808500
• Update Time: 2025-06-11

2-Chloro-3-(difluoromethyl)-4-methylpyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)-4-methylpyridine-6-methanol

• Inchi： 1S/C8H8ClF2NO/c1-4-2-5(3-13)12-7(9)6(4)8(10)11/h2,8,13H,3H2,1H3
• InChI Key： UEIKQCOFIJCACZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C(C)=CC(CO)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1

Additional information on 2-Chloro-3-(difluoromethyl)-4-methylpyridine-6-methanol

Introduction to 2-Chloro-3-(difluoromethyl)-4-methylpyridine-6-methanol (CAS No. 1807090-17-0)

2-Chloro-3-(difluoromethyl)-4-methylpyridine-6-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1807090-17-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that serves as a fundamental scaffold in the synthesis of numerous bioactive molecules. The presence of functional groups such as a chloro substituent, a difluoromethyl group, and a hydroxymethyl moiety makes this compound a versatile intermediate in the development of innovative therapeutic agents.

The chloro and difluoromethyl substituents are particularly noteworthy due to their ability to modulate the electronic properties and metabolic stability of the pyridine core. In recent years, the incorporation of fluorine atoms into pharmaceutical compounds has been extensively studied for its potential to enhance binding affinity, improve pharmacokinetic profiles, and increase resistance to metabolic degradation. The difluoromethyl group, in particular, has been shown to be a powerful tool in medicinal chemistry for improving the bioavailability and efficacy of drug candidates.

Moreover, the methyl group at the 4-position and the hydroxymethyl group at the 6-position contribute to the overall complexity and reactivity of the molecule. These functional groups provide multiple sites for further chemical modification, allowing for the exploration of diverse structural analogs. The hydroxymethyl group, for instance, can participate in hydrogen bonding interactions, which are crucial for optimizing receptor binding and improving drug-target interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such compounds with high precision. Studies have demonstrated that the electronic distribution influenced by the chloro, difluoromethyl, and methyl groups can significantly affect the compound's interaction with biological targets. This insight has guided the design of novel derivatives aimed at enhancing therapeutic efficacy while minimizing off-target effects.

The synthesis of 2-Chloro-3-(difluoromethyl)-4-methylpyridine-6-methanol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, cross-coupling techniques, and functional group interconversions. The chloro substituent serves as a versatile handle for introducing other functional groups via palladium-catalyzed reactions or nucleophilic aromatic substitutions. The difluoromethyl group can be incorporated through fluorination reactions or from commercially available precursors.

In the realm of drug discovery, this compound has been explored as a precursor for potential pharmacological agents targeting various diseases. Its structural features make it amenable to modifications that could yield compounds with anti-inflammatory, anticancer, or antimicrobial properties. For instance, derivatives with optimized solubility and metabolic stability have been investigated for their potential as lead candidates in clinical development.

The hydroxymethyl group at position 6 offers an opportunity to explore prodrug strategies or to enhance solubility through further derivatization. Prodrug formulations are designed to improve drug delivery by converting inactive precursors into active forms within biological systems. The versatility of this compound underscores its importance as a building block in medicinal chemistry.

Current research trends indicate that compounds like 2-Chloro-3-(difluoromethyl)-4-methylpyridine-6-methanol will continue to play a pivotal role in the development of next-generation therapeutics. The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates by predicting molecular properties and optimizing synthetic pathways. This synergy between experimental chemistry and computational methods has led to more efficient and targeted approaches in medicinal research.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science. Pyridine derivatives are widely used in crop protection agents due to their ability to interact with biological targets in pests and weeds. Additionally, their electronic properties make them suitable candidates for developing advanced materials with unique functionalities.

In conclusion, 2-Chloro-3-(difluoromethyl)-4-methylpyridine-6-methanol (CAS No. 1807090-17-0) represents a valuable intermediate in synthetic chemistry with significant implications for drug development. Its structural features enable diverse modifications, making it a versatile scaffold for exploring novel bioactive molecules. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to remain at the forefront of innovation in pharmaceutical chemistry.